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Get Quote

Known Forms of Cyclohexanehexone

Compound Name Molecular Formula Key Characteristics & Experimental Data

| Cyclohexanehexone (Theoretical) [1] | C₆O₆ | • Status: Highly unstable; only observed as ionized

fragments in mass spectrometry. • Synthesis: Generated via dehydration of its octahydrate; detected as

C₆O₆H⁻ anion. [2] | | Cyclohexanehexone Octahydrate(Stable Commercial Form) [1] [3] [4] | C₆O₆·8H₂O

(typically C₆(OH)₁₂·2H₂O) [1] | • Status: Stable, commercially available solid. [4] • Appearance: Powder.

[4] • Melting Point: Decomposes at 90-99°C. [3] [4] • Storage: 2-8°C. [4] • Application: Used as a

building block for organic materials (e.g., in lithium battery electrodes). [5] |

Synthesis and Characterization of C₆O₆

Recent research has made progress in studying the elusive C₆O₆ molecule. The following workflow outlines

the synthesis and key characterization method described in a 2021 study.
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Start: C6(OH)12·2H2O
(Octahydrate)

Dehydration Reaction

Product: C6O6
(Pure Cyclohexanehexone)

Analysis: Electrospray Ionization
Mass Spectrometry (ESI-MS)

Detection: C6O6H- Anion

Confirmation: Tandem MS (MSⁿ)
Shows consecutive CO loss

Click to download full resolution via product page

Experimental Protocol (Summarized) [2]:

Synthesis: The theoretical C₆O₆ molecule was generated through the dehydration of its common

octahydrate form, dodecahydroxycyclohexane dihydrate (C₆(OH)₁₂·2H₂O).
Characterization: Due to its high instability, a new home-built electrospray ionization mass
spectrometry (ESI-MS) setup within a glovebox was required for analysis.
Identification: The compound was successfully detected as the C₆O₆H⁻ anion. Its structure was

confirmed using tandem mass spectrometry (MSⁿ), which showed consecutive losses of carbon
monoxide (CO) units, a signature of its structure.

Applications and Further Research
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While a direct H2/H3 comparison isn't possible, cyclohexanehexone is a valuable precursor. For instance, it

has been used in polycondensation with p-phenylenediamine to create new organic electrode materials for

lithium batteries [5]. This demonstrates its relevance in materials science.

To further your research, you could:

Verify the Nomenclature: Check the specific naming convention ("H2", "H3") in your source material.

These may be internal codes for research compounds not yet widely published.
Explore Related Oxocarbons: Consider investigating other molecules in the oxocarbon family (such

as rhodizonate salts) which may have similar redox properties and more extensively documented
derivatives [1].

Consult Specialty Databases: Search chemical patent databases or specialized organic chemistry
resources for any non-traditional naming of cyclohexanehexone derivatives.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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